Cas no 5267-39-0 (4-Chlorobenzhydrylamine Hydrochloride)

• Product name: 4-Chlorobenzhydrylamine Hydrochloride
• CAS No: 5267-39-0
• MF: C₁₃H₁₃Cl₂N
• MW: 254.155021429062
• MDL: MFCD00044488
• CID: 94520
• PubChem ID: 24892488

4-Chlorobenzhydrylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-Chlorophenyl)(phenyl)methanamine hydrochloride
• (4-chlorophenyl)-phenylmethanamine,hydrochloride
• 2-Chlorobenzhydryl amine
• 4-CHLOROBENZHYDRYLAMINE
• 4-chlorobenzhydrylamine hydrochloride
• p-chlorobenzhydrylamine hydrochloride
• 4-Chloro-a-phenyl-benzenemethanamine HCl
• FT-0635594
• (4-Chlorophenyl)(phenyl)methanaminehydrochloride
• UHPRBUXOILBKFH-UHFFFAOYSA-N
• CS-W012598
• A829197
• C13H12ClN.ClH
• 5267-39-0
• SCHEMBL1143208
• (4-chlorophenyl)-phenylmethanamine hydrochloride
• NSC-23816
• (4-chlorophenyl) (phenyl) methanamine hydrochloride
• AC-1717
• Z367452252
• C13-H12-Cl-N.Cl-H
• 1-(4-chlorophenyl)-1-phenylmethanamine hydrochloride
• EINECS 226-085-6
• N12015
• 4-Chlorobenzhydrylamine HCl
• SB47480
• NSC23816
• [(4-Chlorophenyl)phenylmethyl]amine HCl
• EN300-35550
• (4-chlorophenyl)-phenylmethanamine;hydrochloride
• SB47178
• (4-chlorophenyl)-phenyl-methanamine hydrochloride
• AKOS008937294
• AS-68129
• C-(4-chloro-phenyl)-C-phenyl-methylamine hydrochloride
• MFCD00013024
• rac-4-chlorobenzhydrylamine hydrochloride
• 4-Chlorobenzhydrylamine hydrochloride, 98%
• 4-Chlorobenzhydrylamine, HCl
• benzenemethanamine, 4-chloro-alpha-phenyl-, hydrochloride
• SY004669
• Benzenemethanamine, 4-chloro-alpha-phenyl-, hydrochloride (1:1)
• p-Chloro-alpha-phenylbenzylamine hydrochloride
• DB-052164
• NSC 23816
• 6HXS6SX6FS
• (4-Chlorophenyl)(phenyl)methanamine hydrochloride, (+/-)-
• NS00045390
• Benzylamine, p-chloro-alpha-phenyl-, hydrochloride
• 4-Chlorobenzhydrylamine Hydrochloride

• MDL： MFCD00044488
• Inchi： 1S/C13H12ClN.ClH/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10;/h1-9,13H,15H2;1H
• InChI Key： UHPRBUXOILBKFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC=CC=1)N.Cl

Computed Properties

• Exact Mass: 253.04300
• Monoisotopic Mass: 253.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 300-305 °C (dec.) (lit.)
• Boiling Point: 336.8 ℃ at 760 mmHg
• PSA: 26.02000
• LogP: 4.89040
• Solubility: Not determined

4-Chlorobenzhydrylamine Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-S36

4-Chlorobenzhydrylamine Hydrochloride Customs Data

• HS CODE：2921499090
• Customs Data：

  China Customs Code:

  2921499090

  Overview:

  2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Additional information on 4-Chlorobenzhydrylamine Hydrochloride

4-Chlorobenzhydrylamine Hydrochloride: A Comprehensive Overview

4-Chlorobenzhydrylamine Hydrochloride (CAS No. 5267-39-0) is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, also referred to as 4-chlorobenzylidene aniline hydrochloride, is a derivative of benzhydrylamine with a chlorine substituent at the para position of the benzene ring. Its molecular formula is C13H11ClN·HCl, and it exists as a hydrochloride salt, which is commonly used in various chemical reactions due to its stability and reactivity.

The synthesis of 4-chlorobenzhydrylamine hydrochloride typically involves the reaction of 4-chlorobenzaldehyde with aniline in the presence of an acid catalyst, followed by acidification to form the hydrochloride salt. This compound is widely recognized for its role as an intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents. Recent studies have highlighted its potential in the creation of bioactive compounds with applications in cancer therapy and antimicrobial agents.

One of the most notable advancements involving 4-chlorobenzhydrylamine hydrochloride is its use in the synthesis of heterocyclic compounds. These compounds are crucial in drug design due to their ability to mimic biological molecules and interact with target proteins. For instance, researchers have employed this compound as a key precursor in the construction of quinoline derivatives, which exhibit potent anti-inflammatory and antioxidant properties.

In addition to its role in organic synthesis, 4-chlorobenzhydrylamine hydrochloride has been explored for its potential in materials science. Recent investigations have demonstrated its ability to form stable metal complexes, which could be utilized in catalysis or as components in advanced materials such as polymers or ceramics. The chlorine substituent at the para position plays a critical role in these applications by enhancing the compound's reactivity and selectivity.

The stability and reactivity of 4-chlorobenzhydrylamine hydrochloride make it an ideal candidate for various industrial applications. Its ability to undergo nucleophilic aromatic substitution reactions has been leveraged in the production of agrochemicals and specialty chemicals. Furthermore, its compatibility with modern synthetic techniques, such as microwave-assisted synthesis and continuous flow chemistry, has streamlined its production process, making it more accessible for large-scale applications.

Recent research has also focused on the environmental impact of 4-chlorobenzhydrylamine hydrochloride and its derivatives. Studies have shown that certain degradation pathways can lead to the formation of less harmful byproducts, which is crucial for ensuring sustainable chemical practices. This has prompted further investigation into green chemistry approaches for synthesizing and utilizing this compound.

In conclusion, 4-chlorobenzhydrylamine hydrochloride (CAS No. 5267-39-0) is a versatile compound with a wide range of applications across multiple disciplines. Its role as an intermediate in pharmaceutical development, combined with its potential in materials science and industrial chemistry, underscores its importance in contemporary research. As new discoveries continue to emerge, this compound is expected to play an even greater role in advancing scientific innovation and addressing global challenges.